Cas no 942004-24-2 (2-(4-methoxybenzenesulfonamido)-4-methyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide)

• Product name: 2-(4-methoxybenzenesulfonamido)-4-methyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide
• CAS No: 942004-24-2
• MF: C₂₀H₂₁N₃O₄S₂
• MW: 431.528442144394
• CID: 2192175

2-(4-methoxybenzenesulfonamido)-4-methyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxamide, 2-[[(4-methoxyphenyl)sulfonyl]amino]-4-methyl-n-(2-phenylethyl)-
• 2-(4-methoxyphenylsulfonamido)-4-methyl-N-phenethylthiazole-5-carboxamide
• 2-[(4-Methoxyphenyl)sulfonylamino]-4-methyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide
• 2-(4-methoxybenzenesulfonamido)-4-methyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide

• Inchi： 1S/C20H21N3O4S2/c1-14-18(19(24)21-13-12-15-6-4-3-5-7-15)28-20(22-14)23-29(25,26)17-10-8-16(27-2)9-11-17/h3-11H,12-13H2,1-2H3,(H,21,24)(H,22,23)
• InChI Key： NQGPOXXMEXFEGE-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)OC)(NC1=NC(C)=C(C(NCCC2C=CC=CC=2)=O)S1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 626
• Topological Polar Surface Area: 134

Additional information on 2-(4-methoxybenzenesulfonamido)-4-methyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide

Compound CAS No 942004-24-2: 2-(4-Methoxybenzenesulfonamido)-4-methyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide

The compound with CAS No 942004-24-2, named 2-(4-Methoxybenzenesulfonamido)-4-methyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide, is a highly specialized organic molecule with a complex structure and diverse potential applications. This compound belongs to the class of thiazole derivatives, which have garnered significant attention in recent years due to their unique chemical properties and biological activities. The molecule's structure incorporates a thiazole ring, a sulfonamide group, and a phenylethylamine moiety, making it a promising candidate for various research and industrial applications.

Recent studies have highlighted the importance of thiazole derivatives in drug discovery and materials science. The 1,3-thiazole ring in this compound is known for its stability and ability to participate in various chemical reactions, making it a versatile building block for synthesizing bioactive molecules. The presence of the sulfonamide group further enhances the compound's potential as it is commonly associated with improved pharmacokinetic properties, such as increased bioavailability and reduced toxicity.

The phenylethylamine moiety in the molecule introduces additional complexity and functionality. This group is known to contribute to the compound's lipophilicity, which is crucial for its interaction with biological systems. Recent research has demonstrated that such groups can significantly influence the compound's ability to cross cellular membranes, making it a valuable component in drug delivery systems.

In terms of synthesis, the compound can be prepared through a series of well-established organic reactions, including nucleophilic substitutions and amide bond formations. The synthesis process involves careful optimization to ensure high yield and purity, which are critical for its application in research and development settings.

The compound has shown promise in several areas of study. In pharmacology, it has been investigated for its potential as an anti-inflammatory agent due to its ability to modulate key inflammatory pathways. Additionally, its antioxidant properties have been explored in the context of neurodegenerative diseases, where oxidative stress plays a significant role.

In materials science, the compound's unique electronic properties make it a candidate for use in advanced materials such as conductive polymers and sensors. Its ability to form stable complexes with metal ions has also been studied for applications in catalysis and energy storage.

The CAS No 942004-24-2 designation ensures that this compound is uniquely identified within chemical databases worldwide, facilitating its use in research collaborations and regulatory compliance.

In conclusion, 2-(4-Methoxybenzenesulfonamido)-4-methyl-N-(2-phenylethyl)-1,3-thiazole-5-carboxamide represents a cutting-edge molecule with multifaceted applications across various scientific disciplines. Its intricate structure and functional groups make it a valuable asset in both academic research and industrial development.